Cas no 1820641-93-7 (S-acetyl-PEG2-Boc)
S-Acetyl-PEG2-Boc is a bifunctional PEG-based reagent featuring an S-acetyl thiol-protecting group and a Boc (tert-butoxycarbonyl) amine-protecting group, linked by a short ethylene glycol spacer. This compound is particularly useful in peptide and bioconjugation chemistry, offering controlled thiol deprotection under mild conditions while maintaining amine protection. The S-acetyl group ensures stability during synthesis, preventing unwanted disulfide formation, while the Boc group allows selective deprotection under acidic conditions. Its PEG2 spacer enhances solubility and reduces steric hindrance, facilitating efficient coupling reactions. This reagent is valuable for constructing thiol-reactive probes, protein modifications, and controlled drug delivery systems, providing versatility in synthetic applications.
S-acetyl-PEG2-Boc structure
Product Name:S-acetyl-PEG2-Boc
CAS No:1820641-93-7
MF:C13H24O5S
MW:292.391663551331
CID:4620424
PubChem ID:77078526
Update Time:2025-05-28
S-acetyl-PEG2-Boc Chemical and Physical Properties
Names and Identifiers
-
- S-acetyl-PEG2-t-butyl ester
- S-acetyl-PEG2-Boc
- tert-butyl 3-[2-(2-acetylsulfanylethoxy)ethoxy]propanoate
- AKOS040743856
- S-acetyl-PEG2-t-butylester
- DTXSID301176950
- CS-0115041
- MS-24183
- DA-77637
- 1,1-Dimethylethyl 3-[2-[2-(acetylthio)ethoxy]ethoxy]propanoate
- HY-141345
- 1820641-93-7
- F82587
- BP-20949
- TERT-BUTYL 3-{2-[2-(ACETYLSULFANYL)ETHOXY]ETHOXY}PROPANOATE
-
- Inchi: 1S/C13H24O5S/c1-11(14)19-10-9-17-8-7-16-6-5-12(15)18-13(2,3)4/h5-10H2,1-4H3
- InChI Key: DSBKYHJZFUGMFX-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CCOCCOCCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 292.13444504 g/mol
- Monoisotopic Mass: 292.13444504 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 87.1
- Molecular Weight: 292.39
S-acetyl-PEG2-Boc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A188750-10mg |
S-Acetyl-Peg2-T-Butyl Ester |
1820641-93-7 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A188750-50mg |
S-Acetyl-Peg2-T-Butyl Ester |
1820641-93-7 | 50mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A188750-100mg |
S-Acetyl-Peg2-T-Butyl Ester |
1820641-93-7 | 100mg |
$ 340.00 | 2022-06-08 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHT-7-250mg |
AcS-PEG2-t-butyl ester |
1820641-93-7 | >98.00% | 250mg |
¥1150.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHT-7-500mg |
AcS-PEG2-t-butyl ester |
1820641-93-7 | >98.00% | 500mg |
¥1750.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHT-7-100mg |
AcS-PEG2-t-butyl ester |
1820641-93-7 | >98.00% | 100mg |
¥730.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S936295-1g |
S-Acetyl-peg2-t-butyl ester |
1820641-93-7 | 95% | 1g |
¥8,253.00 | 2022-08-31 | |
| Chemenu | CM340150-100mg |
S-acetyl-PEG2-Boc |
1820641-93-7 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM340150-250mg |
S-acetyl-PEG2-Boc |
1820641-93-7 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM340150-1g |
S-acetyl-PEG2-Boc |
1820641-93-7 | 95%+ | 1g |
$*** | 2023-03-30 |
S-acetyl-PEG2-Boc Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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